2-bromobenzyl 4-(aminosulfonyl)benzoate

• IUPAC Name: (2-bromophenyl)methyl 4-sulfamoylbenzoate
• InChI: InChI=1S/C14H12BrNO4S/c15-13-4-2-1-3-11(13)9-20-14(17)10-5-7-12(8-6-10)21(16,18)19/h1-8H,9H2,(H2,16,18,19)
• InChI Key: MREDIRRFLDAGHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC(=O)C2=CC=C(C=C2)S(=O)(=O)N)Br
• Molecular Formula: C14H12BrNO4S
• Molecular Weight: 370.22 g/mol

Description

2-bromobenzyl 4-(aminosulfonyl)benzoate is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a derivative of benzoic acid and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 2-bromobenzyl 4-(aminosulfonyl)benzoate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes such as carbonic anhydrase and acetylcholinesterase. It has also been shown to interact with DNA and RNA molecules.
Biochemical and Physiological Effects:
2-bromobenzyl 4-(aminosulfonyl)benzoate has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. It has also been shown to have an effect on the central nervous system, including the ability to cross the blood-brain barrier.

Advantages and Limitations for Lab Experiments

One advantage of using 2-bromobenzyl 4-(aminosulfonyl)benzoate in lab experiments is its unique properties, which make it useful for a variety of applications. However, one limitation is that it can be difficult to synthesize and purify, which can make it expensive and time-consuming to use in experiments.

Future Directions

There are many potential future directions for the use of 2-bromobenzyl 4-(aminosulfonyl)benzoate in scientific research. One direction is the development of new synthetic methods that are more efficient and cost-effective. Another direction is the exploration of its potential as a therapeutic agent for various diseases. Additionally, further research is needed to fully understand its mechanism of action and its potential applications in various fields of science.

Synthesis Methods

The synthesis of 2-bromobenzyl 4-(aminosulfonyl)benzoate can be achieved through various methods. One of the most common methods is the reaction of 2-bromobenzyl chloride with sodium 4-aminobenzenesulfonate in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at a high temperature. The product is then purified through recrystallization or column chromatography.

Scientific Research Applications

2-bromobenzyl 4-(aminosulfonyl)benzoate has been used in various scientific research studies due to its unique properties. It has been used as a starting material for the synthesis of various other compounds. It has also been used as a ligand in the synthesis of metal complexes for catalytic reactions. Additionally, it has been used as a fluorescent probe for the detection of biomolecules.